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Compound of Interest

Compound Name: PI-1840
Cat. No.: B560124
Get Quote
\ J

For researchers, scientists, and drug development professionals utilizing the proteasome
inhibitor PI-1840, understanding the correct disposal procedures is a critical component of
laboratory safety and operational efficiency. This guide provides essential, step-by-step
information for the proper disposal of PI-1840, ensuring compliance and safety within the
laboratory environment.

Recent safety data indicates that PI-1840 (CAS 1401223-22-0) is not classified as a hazardous
substance or mixture according to Regulation (EC) No. 1272/2008.[1] This classification
simplifies the disposal process, as it does not necessitate handling as hazardous waste.
However, adherence to standard laboratory best practices for chemical waste disposal remains
paramount.

Chemical and Physical Properties

A summary of the key identifiers and properties of PI-1840 is provided in the table below for
easy reference.
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Identifier Value

) N-Isopropyl-2-(4-propylphenoxy)-N-((3-(pyridin-
Chemical Name
3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide

CAS Number 1401223-22-0[1][2][3][4]
Molecular Formula C22H26N403[2]

Molecular Weight 394.47 g/mol [2]

Appearance Solid

Solubility Soluble in DMSO and ethanol[5]

Disposal Protocol for P1-1840

The following protocol outlines the recommended step-by-step procedure for the disposal of PI-
1840 in a laboratory setting. This process is designed to be straightforward and aligns with
general safety guidelines for non-hazardous chemical waste.

1. Personal Protective Equipment (PPE):

o Wear standard laboratory attire, including a lab coat, safety glasses, and nitrile gloves,
before handling the compound.

2. Spill Management:
 In the event of a spill, avoid generating dust.[1]
o Carefully sweep up the solid material.

o Collect the spilled substance and any contaminated materials (e.g., paper towels) into a
designated, clearly labeled waste container.

3. Waste Collection:

e Solid Waste: Place un-used or waste PI-1840 powder into a non-hazardous solid chemical
waste container. Ensure the container is compatible with the chemical and properly sealed.
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Contaminated Labware: Disposable labware (e.g., pipette tips, microfuge tubes) that has
come into contact with PI-1840 should be disposed of in the solid waste container. Non-
disposable glassware should be decontaminated by washing with an appropriate solvent
(e.g., ethanol) followed by a standard laboratory detergent and water rinse.

Solutions: For solutions of PI1-1840, consult your institution's guidelines for non-hazardous
liquid waste. Typically, small quantities of non-hazardous, water-miscible solutions can be
disposed of down the drain with copious amounts of water, but local regulations must be
followed. If in doubt, collect in a designated non-hazardous liquid waste container.

. Labeling and Storage:

Clearly label the waste container as "Non-Hazardous Chemical Waste" and list the contents,
including "PI1-1840".

Store the waste container in a designated area away from incompatible materials pending
pickup by your institution's environmental health and safety (EHS) department or a licensed
waste disposal contractor.

. Final Disposal:

Arrange for the disposal of the waste through your institution's established procedures for
non-hazardous chemical waste. This is typically handled by the EHS department.

Disposal Workflow

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of PI1-1840.
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P1-1840 Disposal Workflow
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Caption: Logical workflow for the proper disposal of PI1-1840.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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